Cas no 2172108-60-8 (1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-4-methylpiperidine-4-carboxylic acid)
1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-4-methylpiperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2172108-60-8
- 1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-4-methylpiperidine-4-carboxylic acid
- EN300-1518188
- 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-4-methylpiperidine-4-carboxylic acid
-
- Inchi: 1S/C28H34N2O5/c1-3-8-19(25(31)30-15-13-28(2,14-16-30)26(32)33)17-29-27(34)35-18-24-22-11-6-4-9-20(22)21-10-5-7-12-23(21)24/h4-7,9-12,19,24H,3,8,13-18H2,1-2H3,(H,29,34)(H,32,33)
- InChI Key: OLCCCZLCLIUUBK-UHFFFAOYSA-N
- SMILES: OC(C1(C)CCN(C(C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC)=O)CC1)=O
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 740
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 95.9Ų
1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-4-methylpiperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1518188-0.05g |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-4-methylpiperidine-4-carboxylic acid |
2172108-60-8 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1518188-0.1g |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-4-methylpiperidine-4-carboxylic acid |
2172108-60-8 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1518188-0.25g |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-4-methylpiperidine-4-carboxylic acid |
2172108-60-8 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1518188-0.5g |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-4-methylpiperidine-4-carboxylic acid |
2172108-60-8 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1518188-1.0g |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-4-methylpiperidine-4-carboxylic acid |
2172108-60-8 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1518188-2.5g |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-4-methylpiperidine-4-carboxylic acid |
2172108-60-8 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1518188-5.0g |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-4-methylpiperidine-4-carboxylic acid |
2172108-60-8 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1518188-10.0g |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-4-methylpiperidine-4-carboxylic acid |
2172108-60-8 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1518188-50mg |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-4-methylpiperidine-4-carboxylic acid |
2172108-60-8 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1518188-100mg |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-4-methylpiperidine-4-carboxylic acid |
2172108-60-8 | 100mg |
$2963.0 | 2023-09-27 |
1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-4-methylpiperidine-4-carboxylic acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-4-methylpiperidine-4-carboxylic acid
Research Brief on 2172108-60-8 and 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-4-methylpiperidine-4-carboxylic Acid
In recent years, the chemical compound 2172108-60-8 and its derivative, 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-4-methylpiperidine-4-carboxylic acid, have garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery, peptide synthesis, and medicinal chemistry. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their synthesis, biological activity, and potential therapeutic applications.
The compound 2172108-60-8, a key intermediate in organic synthesis, has been extensively studied for its role in the development of novel pharmaceuticals. Recent research has focused on optimizing its synthesis to improve yield and purity, which are critical for large-scale production. Advances in catalytic methods and green chemistry approaches have been particularly noteworthy, offering more sustainable and efficient pathways for its preparation.
1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-4-methylpiperidine-4-carboxylic acid, a derivative of 2172108-60-8, has shown promising results in peptide-based drug design. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methylpiperidine moiety, makes it a versatile building block for solid-phase peptide synthesis (SPPS). Recent studies have demonstrated its efficacy in enhancing the stability and bioavailability of peptide therapeutics, particularly in targeting protein-protein interactions implicated in various diseases.
One of the most significant breakthroughs involving this compound is its application in the synthesis of protease inhibitors. Researchers have successfully incorporated it into peptide sequences that exhibit potent inhibitory activity against key enzymes involved in viral replication and cancer progression. These findings underscore its potential as a valuable tool in the development of next-generation antiviral and anticancer agents.
In addition to its therapeutic potential, 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-4-methylpiperidine-4-carboxylic acid has also been explored for its role in chemical biology studies. Its ability to selectively modify proteins and peptides has enabled researchers to probe biological mechanisms with high precision. For instance, it has been used to develop fluorescent probes for imaging intracellular processes, providing insights into cellular dynamics and signaling pathways.
Despite these advancements, challenges remain in the widespread adoption of these compounds. Issues such as scalability, cost-effectiveness, and regulatory approval need to be addressed to fully realize their potential. Ongoing research is focused on overcoming these hurdles through innovative synthetic strategies and collaborative efforts between academia and industry.
In conclusion, the compounds 2172108-60-8 and 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-4-methylpiperidine-4-carboxylic acid represent exciting avenues for research in chemical biology and drug development. Their unique properties and versatile applications make them invaluable tools for scientists working at the intersection of chemistry and medicine. Future studies will likely uncover even more opportunities for these compounds, further solidifying their importance in the field.
2172108-60-8 (1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-4-methylpiperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)